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Compound of Interest

Compound Name: Aldicarb-d3 Sulfone

Cat. No.: B1146951

An In-depth Technical Guide to Aldicarb-d3 Sulfone For Researchers, Scientists, and Drug
Development Professionals

Abstract

Aldicarb-d3 Sulfone is the deuterated stable isotope-labeled form of Aldicarb Sulfone. Aldicarb
Sulfone itself is a significant metabolite of the carbamate pesticide, Aldicarb.[1][2] Like its
parent compound, Aldicarb Sulfone is a potent cholinesterase inhibitor, although it is
considerably less toxic than Aldicarb or its other primary metabolite, Aldicarb Sulfoxide.[3] The
labeled form, Aldicarb-d3 Sulfone, serves as an essential internal standard for quantitative
analysis in various matrices, particularly in mass spectrometry-based analytical methods.[4]
This guide provides a comprehensive overview of the physical and chemical characteristics of
Aldicarb-d3 Sulfone, detailed experimental protocols, and visual diagrams of relevant
pathways and workflows.

Physical and Chemical Characteristics

The physical and chemical properties of Aldicarb-d3 Sulfone are critical for its application in
research and analytical settings. While data for the deuterated form is specific, properties of the
unlabeled Aldicarb Sulfone are also included for a comprehensive comparison.

Physical Properties
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Aldicarb Sulfone

Property Aldicarb-d3 Sulfone
(Unlabeled)
Appearance White to Off-White Solid[2] White Crystalline Solid[5][6]
Molecular Weight 225.28 g/mol [2][7] 222.26 g/mol [5][6]
Melting Point Not specified 132-135 °C[4][5]
Water Solubility Not specified 10 g/L (at 25 °C)[5]
. n DMSO (Slightly), Methanol
Other Solubilities Not specified )
(Slightly)[5]
Storage Temperature -20°C[4] Not specified
Chemical Identifiers

Identifier

Aldicarb-d3 Sulfone

Aldicarb Sulfone
(Unlabeled)

Molecular Formula

C7H11D3N204S][7]

C7H14N204S][5][6]

CAS Number 1795135-15-7[8][9] 1646-88-4[5][6]
[(2-methyl-2-
methylsulfonylpropylidene)ami [(2-methyl-2-
IUPAC Name no] N- methylsulfonylpropylidene)ami
(trideuteriomethyl)carbamate[8  no] N-methylcarbamate[6]
]
[2H]C([2H])
CC(C)(C=NOC(=0O)NC)S(=0)
SMILES ([2H])NC(=0O)O/N=C/C(C) (=0)C[6]
(C)S(C)(=0)=0[2]
YRRKLBAKDXSTNC- YRRKLBAKDXSTNC-
InChl Key

UYUKVFNDSA-N[2]

UHFFFAOYSA-N[6]

Metabolic and Degradation Pathway

Aldicarb is metabolized in organisms and the environment through oxidation.[10] The sulfur

atom is first oxidized to form Aldicarb Sulfoxide, which is a relatively stable intermediate.
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Further oxidation leads to the formation of Aldicarb Sulfone.[3] Both of these metabolites are

also active cholinesterase inhibitors.[11]
(Aldicarb Sulfoxide)

Further Oxidation

(Aldicarb Sulfone)

Click to download full resolution via product page

Metabolic pathway of Aldicarb to its sulfoxide and sulfone metabolites.

Mechanism of Action: Cholinesterase Inhibition

The primary mechanism of toxicity for Aldicarb and its metabolites, including Aldicarb Sulfone,
is the inhibition of the enzyme acetylcholinesterase (AChE).[3][12] By inhibiting AChE, the
neurotransmitter acetylcholine accumulates in the synaptic cleft, leading to overstimulation of
nerve impulses, which results in the toxic effects observed.[3]
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Normal Synaptic Function Function with Aldicarb Sulfone
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Diagram illustrating the inhibition of acetylcholinesterase by Aldicarb Sulfone.

Experimental Protocols
Synthesis of Aldicarb Sulfone (Unlabeled)

This protocol describes the oxidation of Aldicarb to Aldicarb Sulfone. A similar process would be
used for the deuterated analogue, starting with the corresponding deuterated precursor.

Materials:

o 2-methyl-2-(methylthio)propionaldehyde O-(methylcarbamoyl)oxime (Aldicarb)
e 88% aqueous solution of formic acid

e 30% aqueous hydrogen peroxide

o Methylene chloride

» Concentrated sulfuric acid

o Cold water
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Procedure:[13]

Add 15 grams of an 88% aqueous solution of formic acid to a mixture of 30 grams of Aldicarb
in 70 grams of methylene chloride solution.

Add 56 grams of a 30% aqueous hydrogen peroxide solution over a 15-20 minute period.
The reaction temperature will rise from 25°C to 40°C.

After the peroxide addition, add 6.0 grams of concentrated sulfuric acid dropwise,
maintaining the temperature at 40°C.

Once the addition is complete, stir the mixture for an additional 2.5 hours at 40-45°C.

Remove 60-70 grams of the methylene chloride solvent by evaporation under reduced
pressure.

Cool the mixture to 5°C and filter the solid product.

Wash the solid reaction product with 25-30 grams of cold water and dry to a constant weight
to yield 2-Methyl-2-(Methylsulfonyl)propionaldehyde O-(methylcarbamoyl)oxime (Aldicarb
Sulfone).

Analytical Method for Aldicarb Sulfone in Water by LC-
MS/MS

This method is designed for the quantitative determination of Aldicarb, Aldicarb Sulfoxide, and

Aldicarb Sulfone in surface water, groundwater, and drinking water.[14] Aldicarb-d3 Sulfone

would be used as an internal standard in this procedure.

Workflow:
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1. Water Sample Collection
(10 mL)

2. Spike with Internal Standard

(e.g., Aldicarb-d3 Sulfone)
4. Centrifuge
5. Analyze Supernatant

by LC-MS/MS

(6. Data Quantitatior)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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